Cas no 148005-22-5 (2,8-Diazaspiro[5.5]undecane-1,3,7,9-tetrone, 2,8-bis(phenylmethyl)-)

• Product Name: 2,8-Diazaspiro[5.5]undecane-1,3,7,9-tetrone, 2,8-bis(phenylmethyl)-
• CAS No: 148005-22-5
• MF: C₂₃H₂₂N₂O₄
• MW: 390.431786060333
• CID: 832177
• Update Time: 2026-04-29

2,8-Diazaspiro[5.5]undecane-1,3,7,9-tetrone, 2,8-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[5.5]undecane-1,3,7,9-tetrone, 2,8-bis(phenylmethyl)-
• 2,8-Dibenzyl-2,8-diazaspiro[5.5]undecan-1,3,7,9-tetron
• 2,8-DIBENZYL-2,8-DIAZASPIRO[5.5]UNDECANE-1,3,7,9-TETRONE

• Inchi： InChI=1S/C23H22N2O4/c26-19-11-13-23(21(28)24(19)15-17-7-3-1-4-8-17)14-12-20(27)25(22(23)29)16-18-9-5-2-6-10-18/h1-10H,11-16H2
• InChI Key： IQEFLASPEVLDBI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2C(=O)CCC3(CCC(=O)N(CC4=CC=CC=C4)C3=O)C2=O

Computed Properties

• Exact Mass: 390.15800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 74.76000
• LogP: 2.54700